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In the rapidly advancing field of perovskite photovoltaics, the use of additives is a key strategy

to enhance the efficiency and stability of solar cells. Among the plethora of additives

investigated, Diethylammonium Bromide (DEABr) and Methylammonium Bromide (MABr)

have emerged as promising candidates for improving perovskite film quality and device

performance. This guide provides an objective comparison of these two additives, supported by

experimental data, to assist researchers in selecting the optimal compound for their specific

applications.

Performance Comparison
The efficacy of DEABr and MABr as additives is reflected in the key performance metrics of

perovskite solar cells. The following tables summarize the quantitative data from various

studies, showcasing the impact of these additives on device efficiency and stability.
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Additive
Perovskit
e System

PCE (%) Voc (V)
Jsc
(mA/cm2)

FF (%) Citation

DEABr MAPbI3 18.30 - - - [1]

Control (no

additive)
MAPbI3 14.37 - - - [1]

MABr FASnI3 8.38 0.53 - 70 [2]

Control (no

additive)
FASnI3 5.21 0.40 - 60 [2]

MABr FAPbI3 19.4 1.11 - 72 [3]

Control (no

additive)
FAPbI3 14.2 - - - [3]

MABr

Cs2AgBiBr

6 (Lead-

Free)

2.53 - 3.50 0.76 [4]

Control (no

additive)

Cs2AgBiBr

6 (Lead-

Free)

1.43 - 2.35 0.66 [4]

MABr MAPbBr3 8.7 1.45 9.75 61.5 [5]

Table 1: Photovoltaic Performance of Perovskite Solar Cells with DEABr and MABr Additives.

PCE: Power Conversion Efficiency, Voc: Open-circuit Voltage, Jsc: Short-circuit Current

Density, FF: Fill Factor.

Impact on Perovskite Properties
Both DEABr and MABr influence the morphological and electronic properties of the perovskite

film, which in turn affects device performance.

Morphology and Crystallinity
DEABr: The introduction of DEABr has been shown to induce the secondary growth of small

perovskite crystals into larger ones, resulting in a large-grain 3D perovskite film.[1] This
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improved crystallinity and the formation of a 2D capping layer on the 3D perovskite surface

contribute to enhanced moisture stability.[1]

MABr: The addition of MABr promotes highly oriented crystallization of the perovskite film.[2]

In FAPbI3 systems, MABr helps to suppress the formation of the undesirable yellow δ-phase

and encourages the formation of the photoactive black α-phase, leading to higher quality

films.[3]

Defect Passivation and Electronic Properties
DEABr: The formation of a 2D capping layer by DEABr treatment passivates surface defects.

[1] This leads to fewer non-radiative recombination centers and facilitates carrier extraction

at the interface.[1]

MABr: MABr is effective in reducing the trap density in perovskite films. For instance, in

FASnI3 perovskites, the trap density was significantly reduced with the addition of MABr.[2]

This reduction in defects leads to prolonged carrier lifetimes and improved charge transport.

[4]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon published research.

Below are typical experimental protocols for the incorporation of DEABr and MABr as additives

in perovskite solar cells.

DEABr Additive Protocol (Post-treatment)
A common method for introducing DEABr is through a post-treatment of the perovskite film.

Perovskite Film Deposition: A standard MAPbI3 precursor solution is spin-coated on a

suitable substrate.

DEABr Solution Preparation: A solution of DEABr in isopropanol is prepared.

Post-Treatment: The DEABr solution is spin-coated onto the MAPbI3 film.

Annealing: The film is then annealed to promote the secondary growth of crystals and the

formation of the 2D/3D hybrid structure.[1]
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MABr Additive Protocol (Incorporation in Precursor)
MABr is often directly incorporated into the perovskite precursor solution.

Precursor Solution Preparation: MABr is dissolved along with the main perovskite

components (e.g., FAI and PbI2) in a solvent like DMF:DMSO.[3]

Spin-Coating: The precursor solution containing MABr is spin-coated onto the substrate.

Anti-Solvent Treatment: An anti-solvent is dripped onto the spinning substrate to induce rapid

crystallization.

Annealing: The film is subsequently annealed to remove residual solvent and improve

crystallinity.[3]

Mechanisms of Action
The improvements in perovskite solar cell performance upon the addition of DEABr and MABr

can be attributed to several key mechanisms.

DEABr: 2D/3D Heterostructure Formation
The larger diethylammonium cation of DEABr tends to form a 2D perovskite layer on top of the

3D bulk perovskite. This 2D capping layer acts as a passivation agent, reducing surface

defects and enhancing stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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